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Cat. No.: B1293644 Get Quote

Introduction

The acid number (AN) is a critical quality control parameter for new and used oils, providing a

measure of the acidic constituents present.[1][2] It is defined as the mass of potassium

hydroxide (KOH) in milligrams that is required to neutralize the acids in one gram of an oil

sample.[1] An increase in the acid number of in-service oils can indicate oxidation and

degradation, highlighting the need for an oil change to prevent corrosion and other detrimental

effects.[2][3][4] This color-indicator titration method, employing α-Naphtholbenzein (also known

as p-Naphtholbenzein), offers a reliable and straightforward approach for determining the acid

number in petroleum products and lubricants that are not excessively dark in color.[3][5]

The methodology involves dissolving the oil sample in a titration solvent, typically a mixture of

toluene and isopropyl alcohol, and titrating with a standardized alcoholic solution of potassium

hydroxide.[5] The α-Naphtholbenzein indicator provides a distinct color change from orange or

brownish-yellow in acidic conditions to green or green-brown at the endpoint.[5] This method is

applicable to the determination of acids with dissociation constants in water larger than 10⁻⁹.[4]

[5]

Data Presentation
The appropriate sample size for the analysis is dependent on the expected acid number of the

oil. Using a suitable sample mass ensures a sufficient volume of titrant is consumed for

accurate measurement.
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Expected Acid Number (mg

KOH/g)
Sample Size (g) Weighing Precision (g)

New or Light-Colored Oils

0.0 to 3.0 20.0 ± 2.0 0.05

Over 3.0 to 25.0 2.0 ± 0.2 0.01

Over 25.0 to 250.0 0.2 ± 0.02 0.001

Used or Dark-Colored Oils

0.0 to 25.0 2.0 ± 0.2 0.01

Over 25.0 to 250.0 0.2 ± 0.02 0.001

Table adapted from ASTM D974.[5]

Experimental Protocols
Reagent Preparation
1.1 Titration Solvent:

Prepare a mixture of toluene, anhydrous isopropyl alcohol, and a small amount of water. A

common composition is a mixture of toluene and isopropyl alcohol containing a small

quantity of water.[5] A recommended ratio is 100 parts toluene, 99 parts anhydrous isopropyl

alcohol, and 1 part water by volume.[6]

1.2 α-Naphtholbenzein Indicator Solution:

Prepare a 10 g/L solution of α-Naphtholbenzein in the titration solvent.[6]

1.3 Alcoholic Potassium Hydroxide (KOH) Solution (0.1 M):

Dissolve approximately 6 g of potassium hydroxide in 5 ml of distilled water.[7][8]

Add sufficient aldehyde-free ethanol (95%) or isopropyl alcohol to make a total volume of

1000 ml.[7][8]
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Allow the solution to stand in a tightly stoppered bottle for 24 hours to allow any carbonates

to settle.[7][8][9]

Carefully decant the clear supernatant liquid into a suitable, tightly closed container.[7][8][9]

1.4 Standardization of 0.1 M Alcoholic KOH Solution:

Accurately pipette 20.0 ml of standard 0.1 M hydrochloric acid (HCl) into a flask.

Dilute with 50 ml of CO₂-free water and add a few drops of phenolphthalein indicator.[7][8]

Titrate with the prepared alcoholic KOH solution until a faint pink color persists.[7][8]

Calculate the molarity (M) of the KOH solution.

Experimental Workflow
Caption: Experimental workflow for determining the acid number in oils.

Titration Procedure
3.1 Sample Titration:

Into an appropriately sized Erlenmeyer flask, accurately weigh the quantity of the oil sample

as recommended in the data presentation table.[5]

Add 100 mL of the titration solvent and 0.5 mL of the α-Naphtholbenzein indicator solution.[5]

[6]

Swirl the flask until the sample is completely dissolved. The initial color of the solution should

be orange or yellow-orange.[5]

Titrate the solution with the standardized 0.1 M alcoholic KOH solution. Add the titrant in

small increments, swirling the flask continuously.

As the endpoint is approached, the orange color will begin to change. The endpoint is

reached when the first persistent green or green-brown color appears.[5] This color should

persist for at least 15 seconds.
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Record the volume (V) of the KOH solution used.

3.2 Blank Titration:

Perform a blank titration using 100 mL of the titration solvent and 0.5 mL of the indicator

solution, following the same procedure as the sample titration.[6]

Record the volume (B) of the KOH solution used to reach the endpoint.

Calculation of Acid Number
The acid number is calculated using the following formula:

Acid Number (mg KOH/g) = [(V - B) × M × 56.1] / W

Where:

V = Volume of alcoholic KOH solution used for the sample titration (mL)

B = Volume of alcoholic KOH solution used for the blank titration (mL)

M = Molarity of the alcoholic KOH solution (mol/L)

56.1 = Molecular weight of KOH ( g/mol )

W = Weight of the oil sample (g)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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